Cas no 2680884-35-7 (tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 2680884-35-7
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 5651078
• PubChem ID: 165912426
• Update Time: 2025-08-03

tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278975
• tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate
• 2680884-35-7

• Inchi： 1S/C14H18FNO2/c1-14(2,3)18-13(17)16-12-8-11(15)9-6-4-5-7-10(9)12/h4-7,11-12H,8H2,1-3H3,(H,16,17)
• InChI Key： FPBGYVNQAFMWJH-UHFFFAOYSA-N
• SMILES： FC1C2C=CC=CC=2C(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2680884-35-7)

The compound tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2680884-35-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative, featuring a fluoro-substituted indene core, is a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the tert-butyl carbamate protecting group and the 3-fluoro-2,3-dihydro-1H-inden-1-yl moiety, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the introduction of fluorine atoms influences the pharmacokinetic properties of drug candidates. This compound’s CAS No. 2680884-35-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge medicinal chemistry projects.

The synthesis of tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate typically involves multi-step organic reactions, including asymmetric hydrogenation and carbamate formation. Its chiral center at the indene ring position adds complexity to its production, making enantioselective synthesis a hot topic among chemists. The compound’s high purity and stability under standard conditions are critical for its utility in high-throughput screening and combinatorial chemistry.

From an industrial perspective, tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate is often discussed in the context of green chemistry and sustainable manufacturing. Innovations in catalytic fluorination and solvent-free reactions align with global trends toward environmentally friendly processes. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the growing demand for tailor-made intermediates.

Beyond pharmaceuticals, CAS No. 2680884-35-7 has potential applications in advanced materials, such as liquid crystals and organic semiconductors. The electron-withdrawing fluorine group can modulate electronic properties, making it valuable for optoelectronic device development. This dual applicability in life sciences and material engineering underscores its interdisciplinary significance.

Frequently asked questions about tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate include inquiries about its solubility, storage conditions, and scalable synthesis routes. Analytical data, such as NMR spectra and HPLC purity, are also highly sought after by researchers validating their synthetic protocols. Online forums and scientific communities often debate the optimal protective group strategies for similar carbamate derivatives.

In summary, tert-butyl N-(3-fluoro-2,3-dihydro-1H-inden-1-yl)carbamate (CAS No. 2680884-35-7) represents a critical tool in modern chemical research. Its role in drug development, combined with its material science potential, ensures its continued prominence in peer-reviewed studies and industrial applications. As synthetic methodologies evolve, this compound is poised to remain at the forefront of innovation in organofluorine chemistry.